Cas no 63328-00-7 ((S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide)

• Product Name: (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide
• CAS No: 63328-00-7
• MF: C₂₃H₂₅NO₅S₂
• MW: 459.578304052353
• CID: 426815
• PubChem ID: 13145038
• Update Time: 2025-07-19

(S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-2-phenylethyl]-, (S)-
• N,O-Ditosyl D-Phenylalaninol
• (S)-4-Methyl-N-[1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-2-phenylethyl]benzenesulfonamide
• (S)(-)-(3-Phenyl-2-tosylamido)-propyltosylat
• (S)-3-phenyl-2-tosylamino-propyl 4-toluenesulfonate
• S-(-)-(3-Phenyl-2-tosylamido)propyl-tosylat
• [(2S)-2-[(4-methylphenyl)sulfonylamino]-3-phenylpropyl] 4-methylbenzenesulfonate
• 63328-00-7
• CHEMBL511246
• (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide

• Inchi： 1S/C23H25NO5S2/c1-18-8-12-22(13-9-18)30(25,26)24-21(16-20-6-4-3-5-7-20)17-29-31(27,28)23-14-10-19(2)11-15-23/h3-15,21,24H,16-17H2,1-2H3/t21-/m0/s1
• InChI Key： QATCEFUUVQOULD-NRFANRHFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](COS(C1C=CC(C)=CC=1)(=O)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 459.11700
• Monoisotopic Mass: 459.11741525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.30000
• LogP: 6.15100

Additional information on (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide

Research Brief on (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide (CAS: 63328-00-7)

In recent years, the compound (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide (CAS: 63328-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive molecules. The following research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug development.

The primary objective of recent studies has been to elucidate the structural and functional characteristics of (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its stereochemistry and purity. Additionally, computational modeling has provided insights into its binding affinity for specific protein targets, suggesting its utility in designing enzyme inhibitors. These studies highlight the compound's role as a versatile scaffold in medicinal chemistry.

Recent in vitro and in vivo investigations have explored the biological efficacy of this sulfonamide derivative. Notably, research has demonstrated its inhibitory effects on certain proteases and kinases, which are implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited selective inhibition of cathepsin B, a protease involved in tumor metastasis, at nanomolar concentrations. These findings underscore its potential as a lead compound for developing anti-cancer therapeutics.

Another critical area of research involves the pharmacokinetic and pharmacodynamic profiling of (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide. Preclinical studies have assessed its bioavailability, metabolic stability, and toxicity profiles. Results indicate moderate oral bioavailability and favorable metabolic stability in rodent models, though further optimization is required to mitigate off-target effects. These studies are pivotal for advancing the compound into clinical trials.

In conclusion, (S)-4-Methyl-N-1-(4-methylphenyl)sulfonyloxymethyl-2-phenylethylbenzenesulfonamide represents a promising candidate for therapeutic development, with demonstrated activity against key biological targets. Future research should focus on structural optimization to enhance selectivity and reduce toxicity, as well as exploring its potential in combination therapies. The compound's unique chemical properties and biological activity make it a valuable subject for ongoing and future investigations in the chemical biology and pharmaceutical sectors.